Cas no 123408-98-0 (Phytic acid dodecasodium salt hydrate)

• Product Name: Phytic acid dodecasodium salt hydrate
• CAS No: 123408-98-0
• MF: C₆H₈Na₁₂O₂₅P₆
• MW: 941.832539558411
• MDL: MFCD00149213
• CID: 63678
• Update Time: 2025-04-18

Phytic acid dodecasodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• phytic acid, dodecasodium salt hydrate
• dodecasodium,(2,3,4,5,6-pentaphosphonatooxycyclohexyl) phosphate,hydrate
• Hexa-O-phosphono-myo-inosit,Dodecanatrium-Salz
• hexa-O-phosphono-myo-inositol,dodeodium-salt
• Inositol hexaphosphoric acid
• myo-inositol hexakis(dihydrogen phosphate)
• myo-inositol hexakis(dihydrogen phosphate) dodeodium salt
• Phytic acid dodeodium salt hydrate
• PHYTIC ACID DODECASODIUM H20
• Phytic acid hydrate dodecasodium salt
• MYO-INOSITOL HEXAKIS(DIHYDROGEN PHOSPHATE), DODECASODIUM SALT HYDRATE
• Phytic acid dodecasodium salt hydrate
• Phytic acid dodecasodium salt xhydrate
• Phytic acid sodium salt hydrate
• myo-inositol hexakis(dihydrogen phosphate) dodecasodium salt
• C6H6O24P6.12Na.H2O
• 7661AF
• VZ33674
• Phytic acid dodecasodium hydrate
• Myo-inositol Hexakis

• MDL： MFCD00149213
• Inchi： 1S/C6H18O24P6.12Na.H2O/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;;;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;;;;;;;;1H2/q;12*+1;/p-12
• InChI Key： IHFMYFHNGBHKCG-UHFFFAOYSA-B
• SMILES： P(=O)([O-])([O-])OC1C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].O

Computed Properties

• Exact Mass: 941.65500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 749
• Covalently-Bonded Unit Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 436

Experimental Properties

• Color/Form: solid
• PSA: 502.61000
• LogP: 2.06150
• Solubility: dissolve in water

Phytic acid dodecasodium salt hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Storage Condition：(BD399083)